Cas no 147008-05-7 (3-Isoxazolecarboxylicacid, 4,5-dihydro-5-(1-methylethyl)-, methyl ester)
147008-05-7 structure
Product Name:3-Isoxazolecarboxylicacid, 4,5-dihydro-5-(1-methylethyl)-, methyl ester
CAS No:147008-05-7
MF:C8H13NO3
MW:171.193722486496
CID:105462
PubChem ID:45096530
Update Time:2025-04-18
3-Isoxazolecarboxylicacid, 4,5-dihydro-5-(1-methylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolecarboxylicacid, 4,5-dihydro-5-(1-methylethyl)-, methyl ester
- 3-Isoxazolecarboxylicacid,4,5-dihydro-5-(1-methylethyl)-,methylester(9CI)
- Methyl 5-isopropyl-4,5-dihydroisoxazole-3-carboxylate
- methyl 5-propan-2-yl-4,5-dihydro-1,2-oxazole-3-carboxylate
- 147008-05-7
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- Inchi: 1S/C8H13NO3/c1-5(2)7-4-6(9-12-7)8(10)11-3/h5,7H,4H2,1-3H3
- InChI Key: SODWQWVOEZLFJV-UHFFFAOYSA-N
- SMILES: O1C(CC(C(=O)OC)=N1)C(C)C
Computed Properties
- Exact Mass: 171.09000
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- PSA: 47.89000
- LogP: 0.39590
3-Isoxazolecarboxylicacid, 4,5-dihydro-5-(1-methylethyl)-, methyl ester Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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